1. Home
  2. Product
  3. Main Products
  4. 1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone 1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
Brand Name: Vulcanchem
CAS No.: 346634-79-5
VCID: VC0503550
InChI: InChI=1S/C21H23N3O3/c1-14(25)19-22-24(16-8-6-5-7-9-16)20(23(19)21(2,3)4)15-10-11-17-18(12-15)27-13-26-17/h5-12,20H,13H2,1-4H3
SMILES: CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=CC=C4
Molecular Formula: C21H23N3O3
Molecular Weight: 365.4g/mol

1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone

CAS No.: 346634-79-5

Main Products

VCID: VC0503550

Molecular Formula: C21H23N3O3

Molecular Weight: 365.4g/mol

1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone - 346634-79-5

CAS No. 346634-79-5
Product Name 1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
Molecular Formula C21H23N3O3
Molecular Weight 365.4g/mol
IUPAC Name 1-[3-(1,3-benzodioxol-5-yl)-4-tert-butyl-2-phenyl-3H-1,2,4-triazol-5-yl]ethanone
Standard InChI InChI=1S/C21H23N3O3/c1-14(25)19-22-24(16-8-6-5-7-9-16)20(23(19)21(2,3)4)15-10-11-17-18(12-15)27-13-26-17/h5-12,20H,13H2,1-4H3
Standard InChIKey FCQGWLQZXJZBMS-UHFFFAOYSA-N
SMILES CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=CC=C4
Canonical SMILES CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=CC=C4
PubChem Compound 4551473
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19